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This document provides detailed application notes and protocols for the utilization of
manganese-based compounds as catalysts for the selective hydrogen evolution reaction
(HER). Manganese, being an earth-abundant and cost-effective metal, presents a promising
alternative to precious metal catalysts like platinum.[1] This guide covers the synthesis of
various classes of manganese catalysts, experimental procedures for evaluating their
electrocatalytic performance, and methods for characterizing their structural and
electrochemical properties.

Overview of Manganese-Based HER Catalysts

Manganese compounds have emerged as a versatile class of catalysts for the electrochemical
production of hydrogen gas. Their catalytic activity stems from manganese's multiple oxidation
states and its ability to form diverse coordination complexes and solid-state materials. The
primary categories of manganese-based HER catalysts include:
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» Manganese Oxides/Sulfides/Phosphides: These inorganic materials, often in nanostructured
forms, serve as heterogeneous catalysts. Their activity is influenced by their crystal structure,
morphology, and the presence of defects.[1][2]

o Single-Atom Mn-N-C Catalysts: In these materials, individual manganese atoms are
dispersed and coordinated within a nitrogen-doped carbon matrix. This atomic dispersion
maximizes the utilization of the metal centers and can lead to exceptional catalytic activity.

» Molecular Manganese Complexes: These are discrete, well-defined coordination compounds
that act as homogeneous or immobilized molecular catalysts. Their catalytic properties can
be systematically tuned by modifying the ligand environment around the manganese center.

Experimental Protocols

This section details the synthesis and characterization protocols for representative manganese-
based HER catalysts, as well as the procedures for electrochemical performance evaluation.

Catalyst Synthesis

This protocol describes the synthesis of a-MnO2 nanowires, which are effective HER catalysts.

[3]

Materials:

Manganese sulfate monohydrate (MNSOa4-H20)

Potassium permanganate (KMnOa)

Deionized (DI) water

Teflon-lined stainless steel autoclave

Procedure:
» Prepare a 0.05 M aqueous solution of MNSOa4-H20.

e Prepare a 0.05 M aqueous solution of KMnOa.
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« In a typical synthesis, mix 40 mL of the MnSOa solution and 40 mL of the KMnOa solution in
a beaker under vigorous stirring.

» Transfer the resulting mixture into a 100 mL Teflon-lined stainless steel autoclave.
» Seal the autoclave and heat it in an oven at 140°C for 12 hours.

 After the reaction, allow the autoclave to cool down to room temperature naturally.
o Collect the black precipitate by centrifugation or filtration.

» Wash the product repeatedly with DI water and ethanol to remove any unreacted precursors
and byproducts.

e Dry the final product in a vacuum oven at 60°C for 12 hours.

This protocol outlines a solid-state reaction method to synthesize MnP nanopatrticles.[4]
Materials:

o Manganese(ll) chloride (MnClz2)

e Sodium hypophosphite (NaH2PO2)

e Argon gas

Procedure:

e Thoroughly grind a 1:1 molar ratio of MnCl2 and NaHz2PO: in an agate mortar.

e Place the ground powder in a quartz tube furnace.

e Heat the furnace to 300°C under a constant flow of argon gas and hold for 2 hours.

 Increase the temperature to 600°C and hold for another 3 hours to ensure complete
phosphidation.

 After cooling to room temperature under argon, the resulting black powder is the MnP
catalyst.
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e Wash the product with dilute acid to remove any unreacted precursors, followed by DI water
and ethanol.

e Dry the final product in a vacuum oven.

This protocol describes a pyrolysis method to synthesize a single-atom Mn-N-C catalyst using
a metal-organic framework (MOF) as a precursor.

Materials:

Zinc nitrate hexahydrate (Zn(NOs)2:6H20)

2-methylimidazole

Manganese(ll) acetate tetrahydrate (Mn(CH3COO)2-:4H20)

Methanol

Argon gas

Procedure:

e Dissolve Zn(NOs)2:6H20 and a small amount of Mn(CHsCOO)2-4H20 in methanol.
o Separately, dissolve 2-methylimidazole in methanol.

o Slowly add the 2-methylimidazole solution to the metal salt solution under stirring to form a
Mn-doped ZIF-8 precursor.

 Stir the mixture for 24 hours at room temperature.
o Collect the precipitate by centrifugation, wash with methanol, and dry.

» Pyrolyze the Mn-doped ZIF-8 precursor in a tube furnace under an argon atmosphere at
900°C for 2 hours.

 After cooling, the resulting black powder is the Mn-N-C single-atom catalyst.
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This protocol details the synthesis of a representative molecular HER catalyst, [Mn(bpy)
(CO)sBr].

Materials:

Dimanganese decacarbonyl (Mn2(CO)10)

2,2"-bipyridine (bpy)

Bromine (Br2)

Hexane

Dichloromethane (CH2Cl2)

Procedure:

Reflux a solution of Mn2(CO)10 in hexane to form Mn(CO)sBr.

e React the Mn(CO)sBr with an equimolar amount of 2,2'-bipyridine in a suitable solvent like
dichloromethane at room temperature.

e The product, [Mn(bpy)(CO)sBr], will precipitate out of the solution.

o Collect the solid product by filtration, wash with a small amount of cold solvent, and dry
under vacuum.

Catalyst Characterization

To understand the physical and chemical properties of the synthesized manganese catalysts, a
suite of characterization techniques should be employed.

Table 1: Key Characterization Techniques for Manganese-Based HER Catalysts
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Technique

Information Obtained

X-ray Diffraction (XRD)

Crystal structure, phase purity, and crystallite

size.[5]

Scanning Electron Microscopy (SEM)

Morphology, particle size, and surface

topography.[2]

Transmission Electron Microscopy (TEM)

High-resolution imaging of morphology, lattice

fringes, and elemental mapping (with EDX).[2]

X-ray Photoelectron Spectroscopy (XPS)

Elemental composition, oxidation states of

manganese, and surface chemistry.[2][6]

X-ray Absorption Spectroscopy (XAS)

Local coordination environment and oxidation

state of manganese atoms.

Brunauer-Emmett-Teller (BET) Analysis

Specific surface area and pore size distribution.

Raman Spectroscopy

Vibrational modes, providing information on

crystal structure and defects.

Electrochemical Hydrogen Evolution (HER) Testing

The following protocol outlines the standard procedure for evaluating the HER performance of

the synthesized catalysts using a three-electrode setup and a rotating disk electrode (RDE).[7]

Materials and Equipment:

o Potentiostat/Galvanostat

e Three-electrode electrochemical cell

e Working electrode (e.g., glassy carbon RDE)

o Counter electrode (e.g., platinum wire or graphite rod)

» Reference electrode (e.g., Ag/AgCl or Calomel)

» Electrolyte (e.g., 0.5 M H2S0Oa4 for acidic conditions or 1.0 M KOH for alkaline conditions)
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o Catalyst ink (prepared by dispersing the catalyst powder in a solvent with a binder like
Nafion)

» High-purity hydrogen and nitrogen or argon gas
Procedure:
o Working Electrode Preparation:

o Polish the glassy carbon RDE to a mirror finish using alumina slurries of decreasing
particle size.

o Sonochemically clean the electrode in DI water and ethanol.

o Drop-cast a specific volume of the catalyst ink onto the RDE surface and let it dry to form
a uniform thin film.

e Electrochemical Measurements:

o

Assemble the three-electrode cell with the prepared working electrode, counter electrode,
and reference electrode in the electrolyte.

o Purge the electrolyte with high-purity N2 or Ar for at least 30 minutes to remove dissolved
oxygen.

o Perform cyclic voltammetry (CV) to activate the catalyst and clean the electrode surface.

o Record linear sweep voltammetry (LSV) at a slow scan rate (e.g., 5 mV/s) to obtain the
polarization curve for HER. The potential should be swept from the open-circuit potential
towards more negative potentials.

o All measured potentials should be converted to the Reversible Hydrogen Electrode (RHE)
scale.

o Perform chronoamperometry or chronopotentiometry to assess the long-term stability of
the catalyst.

e Data Analysis:
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o Overpotential (n): Determine the overpotential required to achieve a specific current
density (e.g., 10 mA/cm?), which is a key metric for catalyst activity.

o Tafel Plot: Plot the overpotential (n) versus the logarithm of the current density (log [j|). The
linear portion of this plot can be fitted to the Tafel equation (n = b log |j| + a) to determine
the Tafel slope (b), which provides insight into the HER mechanism.[8]

o Turnover Frequency (TOF): Calculate the TOF to assess the intrinsic activity of the
catalyst, representing the number of hydrogen molecules produced per active site per unit
time. This requires an estimation of the number of active sites.

This protocol describes how to determine the Faradaic efficiency of the HER process, which is
the ratio of the experimentally measured amount of hydrogen produced to the theoretical
amount calculated from the total charge passed.[9]

Method: Gas Chromatography

Conduct bulk electrolysis at a constant potential in a sealed, gas-tight electrochemical cell.

o Periodically, or at the end of the experiment, collect a known volume of the headspace gas
using a gas-tight syringe.

 Inject the gas sample into a gas chromatograph (GC) equipped with a thermal conductivity
detector (TCD) and a suitable column (e.g., a molecular sieve column).

o Quantify the amount of H2 produced by comparing the peak area to a calibration curve
generated using known concentrations of Ha.

o Calculate the theoretical amount of Hz that should have been produced based on the total
charge passed during the electrolysis (Faraday's law).

e The Faradaic efficiency is then calculated as: (moles of H2 measured / moles of Hz
theoretical) x 100%.

Data Presentation

The performance of different manganese-based HER catalysts can be compared using the
following key metrics.
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Table 2: Performance Comparison of Representative Manganese-Based HER Catalysts

Overpotenti
al @ 10
Tafel Slope .
Catalyst Electrolyte mA/cm? Stability Reference
(mV/dec)
(mV vs.
RHE)
o-MnO2
) 1.0 M KOH ~350 ~120 Moderate [1]
Nanowires
MnP/Graphe
1.0 M KOH ~150 ~75 Good [4]
ne
197 (at 20
C03S4/MnS:2 1.0 M KOH Not reported Good [1]
mA/cm?)
Mn-N-C 0.5MH2S04  ~250 ~90 Good [10]
[Mn(bpy) Acetonitrile/T  Varies with Not directly vari
aries
(CO)3BI] FA acid conc. comparable

Note: The performance of molecular catalysts is often reported in terms of turnover frequency

(TOF) and is highly dependent on the experimental conditions, particularly the concentration of

the proton source.

Visualizations
Experimental Workflow
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Caption: General experimental workflow for the synthesis, characterization, and
electrochemical evaluation of manganese-based HER catalysts.

Proposed HER Mechanism on a Heterogeneous
Manganese Catalyst Surface
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Caption: Possible reaction pathways for the hydrogen evolution reaction (HER) on a
heterogeneous manganese catalyst surface in alkaline media.
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Catalytic Cycle of a Molecular Manganese Complex for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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